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Cat. No.: B052869 Get Quote

An In-depth Technical Guide on the Physical Properties of 1,3-Dichlorobutane

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. This guide provides a detailed

overview of the boiling point and density of 1,3-Dichlorobutane, including experimental

protocols for their determination.

Core Physical Properties of 1,3-Dichlorobutane
1,3-Dichlorobutane is a chlorinated hydrocarbon with the molecular formula C4H8Cl2.[1][2] It

is a colorless liquid at room temperature and sees use as a building block in organic synthesis.

[1][2] Accurate knowledge of its physical characteristics, such as boiling point and density, is

crucial for its application in various chemical processes.

Quantitative Data Summary
The boiling point and density of 1,3-Dichlorobutane are well-documented in chemical

literature. The following table summarizes these key physical properties.

Property Value Conditions

Boiling Point 134 °C
at standard atmospheric

pressure (lit.)[1]

Boiling Point 133 °C Not specified

Density 1.115 g/mL at 25 °C (lit.)[1]
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Experimental Determination Protocols
The following sections detail standardized laboratory methods for the experimental

determination of the boiling point and density of a liquid compound such as 1,3-
Dichlorobutane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] It is a characteristic physical property that can be used for identification and purity

assessment.[3][4]

Micro-Boiling Point Determination Method:

This method is suitable when only a small volume of the sample is available.[5]

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

apparatus (e.g., a Thiele tube or a melting point apparatus), and a heat transfer fluid (e.g.,

mineral oil).[3][5]

Procedure:

A small amount of 1,3-Dichlorobutane is placed in the small test tube.

The capillary tube is placed inside the test tube with its open end downwards.[3]

The apparatus is heated slowly. Initially, a stream of air bubbles will be observed escaping

from the capillary tube.

As the temperature approaches the boiling point, the rate of bubbling will increase as the

air is replaced by the vapor of the liquid.[6]

When a continuous and rapid stream of bubbles is observed, the heating is stopped.[5][6]

The liquid is allowed to cool. The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[4][5]

Determination of Density
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Density is the mass of a substance per unit volume.[7] For liquids, it is typically measured in

grams per milliliter (g/mL).

Method using a Graduated Cylinder and Balance:

This is a straightforward method for routine density measurements.[8][9]

Apparatus: A graduated cylinder, and a digital balance.[8][10]

Procedure:

The mass of the clean and dry graduated cylinder is measured using the digital balance

and recorded.[10]

A known volume of 1,3-Dichlorobutane is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus at eye level to avoid parallax error.[8]

The mass of the graduated cylinder containing the liquid is measured and recorded.[8]

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.[10]

The density is then calculated using the formula: Density = Mass / Volume.[7][8]

For improved accuracy, the measurements should be repeated multiple times, and the

average density calculated.[8][10]

Logical Workflow for Property Determination
The following diagram illustrates the logical workflow for the determination and reporting of the

physical properties of a liquid compound like 1,3-Dichlorobutane.
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Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Data Reporting

Sample Preparation

Micro-Boiling Point Setup

Heating and Observation

Record Boiling Point

Tabulate Quantitative Data

Weigh Empty Graduated Cylinder

Measure Volume of Liquid

Weigh Cylinder with Liquid

Calculate Density

Document Experimental Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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